Cas no 2228275-63-4 (2,2,2-trifluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine
• CAS No: 2228275-63-4
• MF: C₁₀H₁₀F₃N₃
• MW: 229.2017121315
• CID: 6056260
• PubChem ID: 165689946
• Update Time: 2025-06-08

2,2,2-trifluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine
• 2,2,2-trifluoro-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine
• 2228275-63-4
• EN300-1952311

• Inchi： 1S/C10H10F3N3/c1-16-5-7(8(14)10(11,12)13)6-3-2-4-15-9(6)16/h2-5,8H,14H2,1H3
• InChI Key： VEQLLWAYFBVKEJ-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN(C)C2C1=CC=CN=2)N)(F)F

Computed Properties

• Exact Mass: 229.08268182g/mol
• Monoisotopic Mass: 229.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2,2-trifluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine

Comprehensive Analysis of 2,2,2-Trifluoro-1-{1-Methyl-1H-Pyrrolo[2,3-b]Pyridin-3-yl}Ethan-1-Amine (CAS No. 2228275-63-4)

The compound 2,2,2-trifluoro-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine (CAS No. 2228275-63-4) is a fluorinated pyrrolopyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethylamine moiety and the 1-methyl-1H-pyrrolo[2,3-b]pyridine core, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of similar scaffolds in FDA-approved drugs.

In recent years, the demand for fluorinated heterocycles like 2,2,2-trifluoro-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where molecules with specific electronic and steric properties are sought after. The compound’s CAS No. 2228275-63-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry workflows.

From a synthetic perspective, the introduction of the trifluoromethyl group into the pyrrolopyridine framework presents both challenges and opportunities. Modern C–H functionalization techniques and transition-metal catalysis have been explored to streamline its production. The compound’s logP and pKa values, critical for ADME optimization, are subjects of ongoing computational and experimental studies. These properties are pivotal for addressing common search queries such as "fluorinated amine solubility" or "pyrrolopyridine derivatives in drug design."

The 1-methyl-1H-pyrrolo[2,3-b]pyridine unit in this compound is analogous to privileged structures found in anticancer and antiviral agents, sparking interest in its structure-activity relationships (SAR). Patent literature reveals applications in kinase inhibition, particularly for JAK/STAT and BTK pathways, which are hot topics in autoimmune disease research. This connection to immunomodulation and inflammatory disorders makes the compound a frequent subject in PubMed and Google Scholar queries.

Environmental and green chemistry considerations are also pertinent. The trifluoroethylamine moiety’s persistence in ecosystems has led to studies on biodegradation and metabolic pathways, addressing concerns raised by regulatory bodies. Researchers often search for "sustainable synthesis of fluorinated amines" or "ecotoxicology of pyrrolopyridines," highlighting the intersection of this compound with ESG (Environmental, Social, and Governance) trends.

In summary, 2,2,2-trifluoro-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine (CAS No. 2228275-63-4) exemplifies the convergence of fluorine chemistry, heterocyclic design, and therapeutic innovation. Its multifaceted applications—from drug discovery to material science—ensure its continued prominence in scientific discourse and industrial R&D.